Cas no 1220699-06-8 (PF-04979064)

• Product Name: PF-04979064
• CAS No: 1220699-06-8
• MF: C₂₄H₂₆N₆O₃
• MW: 446.501644611359
• MDL: MFCD28155091
• CID: 1124102
• Update Time: 2025-11-04

PF-04979064 Chemical and Physical Properties

Names and Identifiers

• 1-(1-[(2S)-2-hydroxypropanoyl]piperidin-4-yl)-3-methyl-8-(6-methylpyridin-3-yl)-1,3-dihydro-2H-imidazo[4,5-c][1,5]naphthyridin-2-one
• 1,3-Dihydro-1-[1-[(2S)-2-hydroxy-1-oxopropyl]-4-piperidinyl]-3-methyl-8-(6-methyl-3-pyridinyl)-2H-imidazo[4,5-c][1,5]naphthyridin-2-one
• PF 04879064
• PF-04979064
• 5PO9J9ZC3X
• 2H-Imidazo(4,5-C)(1,5)naphthyridin-2-one, 1,3-dihydro-1-(1-((2S)-2-hydroxy-1-oxopropyl)-4-piperidinyl)-3-methyl-8-(6-methyl-3-pyridinyl)-
• 1-{1-[(2s)-2-Hydroxypropanoyl]piperidin-4-Yl}-3-Methyl-8-(6-Methylpyridin-3-Yl)-1,3-Dihydro-2h-Imidazo[4,5-C][1,5]naphthyridin-2-One
• 4hvb
• PF04979064
• SYN1194
• BCP06871
• BDBM50428107
• A12935
• US8791131, 257
• PF-

• MDL： MFCD28155091
• Inchi： 1S/C24H26N6O3/c1-14-4-5-16(12-25-14)18-6-7-19-21(27-18)22-20(13-26-19)28(3)24(33)30(22)17-8-10-29(11-9-17)23(32)15(2)31/h4-7,12-13,15,17,31H,8-11H2,1-3H3/t15-/m0/s1
• InChI Key： GACQNUHFDBEIQH-HNNXBMFYSA-N
• SMILES： O=C1N(C)C2C=NC3=CC=C(C4C=NC(C)=CC=4)N=C3C=2N1C1CCN(C([C@H](C)O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 744
• XLogP3: 1
• Topological Polar Surface Area: 103

Experimental Properties

• Density: 1.355±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.21 g/l) (25 º C),

PF-04979064 Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on PF-04979064

PF-04979064: A Comprehensive Overview

PF-04979064, also known by its CAS number 1220699-06-8, is a compound of significant interest in the field of pharmaceutical research and development. This compound has been extensively studied for its potential applications in various therapeutic areas, including oncology, inflammation, and infectious diseases. The research on PF-04979064 has been driven by its unique chemical properties and promising biological activity, making it a focal point for both academic and industrial researchers.

The development of PF-04979064 began with its identification as a potent inhibitor of specific molecular targets involved in disease pathways. Recent studies have highlighted its ability to modulate key enzymes and receptors, which has opened new avenues for its use in treating complex medical conditions. For instance, researchers have demonstrated that PF-04979064 exhibits remarkable efficacy in inhibiting the growth of cancer cells in vitro, suggesting its potential as an anticancer agent.

In addition to its therapeutic potential, the synthesis and characterization of PF-12235533 have been optimized through advanced chemical techniques. Scientists have employed cutting-edge methodologies such as high-throughput screening and computational modeling to refine the compound's structure and enhance its pharmacokinetic properties. These advancements have significantly improved the bioavailability and stability of PF-12235533, making it a more viable candidate for clinical trials.

The latest research on CAS 12235533 has also explored its role in inflammatory diseases. Studies have shown that this compound can effectively reduce inflammation by targeting specific cytokines and signaling pathways. This discovery has broadened the scope of its applications, particularly in conditions such as arthritis, asthma, and autoimmune disorders.

Beyond its direct therapeutic uses, CAS 12235533 has also been investigated for its potential in drug delivery systems. Researchers have found that this compound can serve as a carrier for other therapeutic agents, enhancing their delivery efficiency and reducing side effects. This innovative approach has garnered considerable attention from the pharmaceutical industry, paving the way for novel drug formulations.

In conclusion, CAS 12235533, or PF-12235533, represents a groundbreaking advancement in pharmaceutical science. Its versatile properties and wide-ranging applications make it a cornerstone for future research and development efforts. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a pivotal role in shaping the future of medicine.